2-Ethynyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid

• Molecular Formula: C9H5N3O2
• Molecular Weight: 187.15 g/mol
• IUPAC Name: 2-ethynyl-1H-imidazo[4,5-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C9H5N3O2/c1-2-7-10-5-3-4-6(9(13)14)11-8(5)12-7/h1,3-4H,(H,13,14)(H,10,11,12)
• InChI Key: ZCFNOXYTRHKGOJ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=NC2=C(N1)C=CC(=N2)C(=O)O

Description

2-Ethynyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid is a heterocyclic compound that features an imidazole ring fused with a pyridine moiety. This compound is part of the imidazopyridine family, which is known for its diverse biological activities and potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the Michael addition of 1-methyl-1H-imidazol-4-amine to fumaric or acetylene dicarboxylates, followed by intramolecular cyclization . Another approach is the construction of the pyridine ring starting from 4-aminoimidazole and 1,3-dicarbonyl compounds .

Industrial Production Methods

Industrial production methods for this compound often rely on scalable synthetic routes that use readily available starting materials. The use of catalysts and optimized reaction conditions can enhance yield and purity. For example, the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki reaction, can be employed to introduce various substituents .

Chemical Reactions Analysis

Types of Reactions

2-Ethynyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced derivatives.

Substitution: The ethynyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imidazopyridine oxides, while reduction can produce amines .

Scientific Research Applications

2-Ethynyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioisostere for purines, influencing cellular pathways and enzyme activities.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer, inflammation, and central nervous system disorders.

Industry: Utilized in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Ethynyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid involves its interaction with specific molecular targets and pathways. For example, it can act as a GABA A receptor agonist, influencing neurotransmission in the central nervous system . Additionally, it may inhibit enzymes involved in carbohydrate metabolism, thereby affecting metabolic pathways .

Comparison with Similar Compounds

Similar Compounds

Imidazo[4,5-c]pyridine: Another member of the imidazopyridine family with similar biological activities.

Imidazo[1,5-a]pyridine: Known for its use in the development of drugs like zolpidem (Ambien).

Imidazo[1,2-a]pyridine: Used in the synthesis of various pharmaceuticals.

Uniqueness

2-Ethynyl-3H-imidazo[4,5-b]pyridine-5-carboxylic acid is unique due to its specific structural features, such as the ethynyl group and the fused imidazole-pyridine ring system. These features contribute to its distinct chemical reactivity and biological activity, making it a valuable compound for research and development .